Cas no 141684-35-7 (2'-Deoxy-5'-O-DMT-inosine 3'-CE phosphoramidite)

• Product Name: 2'-Deoxy-5'-O-DMT-inosine 3'-CE phosphoramidite
• CAS No: 141684-35-7
• MF: C₄₀H₄₇N₆O₇P
• MW: 754.810950517654
• MDL: MFCD00274113
• CID: 1309391
• PubChem ID: 329817801
• Update Time: 2025-05-22

2'-Deoxy-5'-O-DMT-inosine 3'-CE phosphoramidite Chemical and Physical Properties

Names and Identifiers

• deoxyinosine-ce phosphoramidite*for cyclone
• 5'-O-DMT-2’-deoxyinosine-3'-CE Phosphoramidite
• DI-CE PHOSPHORAMIDITE
• DMT-dI Phosphoramidite
• (2R,3S,5R)-2-((Bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-5-(6-hydroxy-9H-purin-9-yl)tetrahydrofuran-3-yl (2-cyanoethyl) diisopropylphosphoramidite
• DMT-dI Phosphoramidite, configured for ABI
• DMT-dI Phosphoramidite, configured for PerkinElmer, configured for Polygen
• J-700120
• ZKGZROFWRPJVEB-XZYUMQGLSA-N
• PD167389
• AKOS027338267
• AKOS030524292
• 141684-35-7
• Inosine (dI) phosphoramidite
• HY-137576
• 5'-O-(4,4'-Dimethoxytrityl)-2'-deoxyinosine-3'-(2-cyanoethyl diisopropylphosphoramidite)
• (2R,3S,5R)-2-((Bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-5-(6-hydroxy-9H-purin-9-yl)tetrahydrofuran-3-yl(2-cyanoethyl)diisopropylphosphoramidite
• 3-[({[(2R,3S,5R)-2-{[bis(4-methoxyphenyl)(phenyl)methoxy]methyl}-5-(6-hydroxy-9H-purin-9-yl)oxolan-3-yl]oxy}[bis(propan-2-yl)amino]phosphanyl)oxy]propanenitrile
• DA-72853
• 5'-O-DMT-2'-DEOXYINOSINE-3'-CE-PHOSPHORAMIDITE
• 3-[[(2R,3S,5R)-2-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-5-(6-oxo-1H-purin-9-yl)oxolan-3-yl]oxy-[di(propan-2-yl)amino]phosphanyl]oxypropanenitrile
• AC-32365
• MFCD00274113
• CS-0140493
• 2'-Deoxy-5'-O-DMT-inosine 3'-CE phosphoramidite

• MDL： MFCD00274113
• Inchi： 1S/C40H47N6O7P/c1-27(2)46(28(3)4)54(51-22-10-21-41)53-34-23-36(45-26-44-37-38(45)42-25-43-39(37)47)52-35(34)24-50-40(29-11-8-7-9-12-29,30-13-17-32(48-5)18-14-30)31-15-19-33(49-6)20-16-31/h7-9,11-20,25-28,34-36H,10,22-24H2,1-6H3,(H,42,43,47)/t34-,35+,36+,54?/m0/s1
• InChI Key： ZKGZROFWRPJVEB-XZYUMQGLSA-N
• SMILES： P(N(C(C)C)C(C)C)(OCCC#N)O[C@H]1C[C@H](N2C=NC3C(NC=NC2=3)=O)O[C@@H]1COC(C1C=CC=CC=1)(C1C=CC(=CC=1)OC)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 754.32438486g/mol
• Monoisotopic Mass: 754.32438486g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 54
• Rotatable Bond Count: 17
• Complexity: 1230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 142
• XLogP3: 5.4

Experimental Properties

• Color/Form: Solid powder
• Solubility: Insuluble (1.2E-4 g/L) (25 ºC),

2'-Deoxy-5'-O-DMT-inosine 3'-CE phosphoramidite Security Information

• Signal Word：Danger
• Hazard Statement： H315;H317;H319;H335;H360
• Warning Statement： P201;P261;P280;P305+P351+P338;P308+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C

Additional information on 2'-Deoxy-5'-O-DMT-inosine 3'-CE phosphoramidite

2'-Deoxy-5'-O-DMT-inosine 3'-CE Phosphoramidite: A Comprehensive Overview

2'-Deoxy-5'-O-DMT-inosine 3'-CE phosphoramidite, with the CAS number 141684-35-7, is a specialized nucleoside analog that has garnered significant attention in the fields of nucleic acid chemistry and drug development. This compound is a derivative of inosine, a naturally occurring nucleoside, and incorporates modifications that enhance its utility in various biochemical applications. The inclusion of the deoxy group at the 2' position and the DMT (dimethoxytrityl) protecting group at the 5' position, along with the phosphoramidite functionality at the 3' position, makes this compound a versatile building block for oligonucleotide synthesis and related research.

The synthesis of 2'-Deoxy-5'-O-DMT-inosine 3'-CE phosphoramidite involves a series of carefully controlled chemical reactions. The starting material, inosine, undergoes deoxygenation at the 2' position to form deoxyinosine. This step is critical as it enhances the stability and reduces the susceptibility to enzymatic degradation, making it more suitable for therapeutic applications. The subsequent installation of the DMT group at the 5' hydroxyl position serves as a protective measure during synthesis, ensuring that the hydroxyl group remains inert until its removal in later stages. Finally, the introduction of the phosphoramidite group at the 3' position enables efficient coupling reactions during oligonucleotide synthesis.

In recent years, there has been a surge in research focusing on nucleoside analogs like 2'-Deoxy-5'-O-DMT-inosine 3'-CE phosphoramidite. One of the most promising areas of investigation is its application in antiviral therapy. Studies have shown that this compound exhibits potent antiviral activity against various RNA viruses, including hepatitis C virus (HCV) and human immunodeficiency virus (HIV). Its ability to inhibit viral replication without causing significant cytotoxicity makes it an attractive candidate for drug development.

Beyond antiviral applications, this compound has also found utility in cancer therapy. Research indicates that certain nucleoside analogs can selectively target cancer cells by incorporating into their DNA and disrupting replication processes. The unique chemical structure of 2'-Deoxy-5'-O-DMT-inosine 3'-CE phosphoramidite, particularly its deoxy modification, enhances its ability to integrate into DNA while minimizing off-target effects. This property positions it as a potential agent in targeted cancer therapies.

The development of efficient synthetic routes for 2'-Deoxy-5'-O-DMT-inosine 3'-CE phosphoramidite has been another area of active research. Traditional methods often involve multi-step processes with low yields and harsh reaction conditions. However, recent advancements have introduced more streamlined approaches utilizing catalytic systems and mild reaction conditions. These improvements not only enhance scalability but also reduce production costs, making this compound more accessible for large-scale applications.

In terms of structural characterization, modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the identity and purity of this compound. These methods provide detailed insights into its molecular structure, ensuring that it meets rigorous quality control standards required for pharmaceutical applications.

The future prospects for 2'-Deoxy-5'-O-DMT-inosine 3'-CE phosphoramidite are highly promising. Ongoing research is exploring its potential as a component in gene editing tools like CRISPR-Cas9 systems. Its ability to facilitate precise DNA modifications could revolutionize gene therapy by enabling targeted corrections of genetic mutations responsible for various diseases.

In conclusion, CAS No: 141684-35-7, or 2'-Deoxy-5'-O-DMT-inosine 3'-CE phosphoramidite, represents a significant advancement in nucleic acid chemistry with broad implications across multiple therapeutic areas. Its unique chemical properties, combined with cutting-edge synthetic methodologies and innovative application strategies, continue to drive groundbreaking research and development efforts.